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Nitrocyclopentane: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of nitrocyclopentane, a versatile cyclic
nitroalkane. It covers its fundamental chemical and physical properties, detailed synthesis
methodologies, and significant chemical transformations. Special emphasis is placed on its
applications in organic synthesis and its relevance to drug discovery and development. This
document also includes detailed experimental protocols for its synthesis and key reactions,
alongside a summary of its toxicological profile and safety considerations.

Introduction

Nitrocyclopentane is an organic compound featuring a five-membered cyclopentane ring
substituted with a nitro group (-NO2).[1] Its unique structural and electronic properties make it a
valuable intermediate in various chemical syntheses. The electron-withdrawing nature of the
nitro group significantly influences the reactivity of the cyclopentane ring, rendering the alpha-
carbon acidic and enabling a range of chemical transformations.[2] This guide aims to be a
comprehensive resource for researchers and professionals working with or considering the use
of nitrocyclopentane in their work.
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Chemical and Physical Properties

Nitrocyclopentane is a colorless to pale yellow liquid under standard conditions.[3] A summary

of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Nitrocyclopentane

Property Value Reference(s)
CAS Number 2562-38-1 [41[5][6]
Molecular Formula CsHsNO2 [11[5]
Molecular Weight 115.13 g/mol [1][5][6]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 179-180 °C [4][7]

Density 1.086 g/mL at 25 °C [4][6]

Refractive Index (n20/D)

1.454

[4]16]

Flash Point 67 °C (152.6 °F) - closed cup [6]
B Soluble in common organic
Solubility
solvents.
CJSZWOGCKKDSJG-
InChl Key [5]
UHFFFAOYSA-N
C1CCC(C1)--INVALID-LINK--
SMILES [1]

[O-]

Synthesis of Nitrocyclopentane

Nitrocyclopentane can be synthesized through various methods, with the most common being

nucleophilic substitution and direct nitration.

Synthesis via Nucleophilic Substitution
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A reliable method for the laboratory-scale synthesis of nitrocyclopentane involves the reaction

of a cyclopentyl halide with a nitrite salt.

Diagram 1: Synthesis of Nitrocyclopentane from Bromocyclopentane

Cyclopentylamine [<&—

Bromocyclopentane Sodium Nitrite (NaNO2) DMSO (solvent)
L 15°C, 3h
Nitrocyclopentane [¢— | Sodium Bromide (NaBr)
: Reducing Agent
Nitrocyclopentane (e.g., Ho/Pd)

Byproducts (e.g., H20)
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Nitrocyclopentane

1. Base

Deprotonation

Nitronate Salt

ydrolysis

2. Acid Hydrolysis

Cyclopentanone

Nitrous Oxide (N20)
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Preparation
. S. typhimurium S9 Mix (optional)
NI (His- auxotroph) (Metabolic Activation)
Incubation

Incubate at 37°C

Plating and Observation

Plate on Histidine-deficient media

Incubate and count revertant colonies

Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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